Cas no 331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib)

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib structure

331943-04-5 structure

Product Name:N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib

CAS No:331943-04-5

Molecular Formula:C₁₇H₁₄N₃O₂F₃S

Molecular Weight:381.37216

CID:836194

PubChem ID:9951856

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Properties

Names and Identifiers

- Isocelecoxib
- N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
- Celecoxib Related Compound B
- N-De(4-sulfonamidophenyl)-N'-(4-sulfonamidophenyl) Celecoxib
- N-De(4-sulfonamidophenyl)-N\'-(4-sulfonamidophenyl) Celecoxib
- 4-[3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- 4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- Celecoxib impurity B
- BCP34326
- CELECOXIB IMPURITY B [EP IMPURITY]
- DTXSID10433269
- NR89ESB5UB
- N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)]Celecoxib
- DS-015772
- Celecoxib regio Isomer;Celecoxib Impurity B
- Benzenesulfonamide, 4-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]-; Celecoxib Imp. B (EP); Celecoxib RC B (USP); Celecoxib Related Compound B; Celecoxib Impurity B
- 4-(3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- LGIMTMFJBCXYRP-UHFFFAOYSA-N
- Celecoxib EP Impurity B
- SCHEMBL13236931
- 4-(3-(p-Tolyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- UNII-NR89ESB5UB
- 331943-04-5
- AGN-PC-0MW7W5
- Benzenesulfonamide, 4-(3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)-
- 4-[3-(4-METHYLPHENYL)-5- (TRIFLUOROMETHYL)- 1H-PYRAZOL-1-YL] BENZENESULFONAMIDE
- +Expand
- InChIKey： LGIMTMFJBCXYRP-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
- SMILES： CC1=CC=C(C=C1)C2=NN(C(=C2)C(F)(F)F)C3=CC=C(C=C3)S(=O)(=O)N

Computed Properties

Exact Mass: 381.07600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 381.07588236g/mol
Heavy Atom Count: 26
Complexity: 577
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 86.4Å²

Experimental Properties

LogP: 5.29500
PSA: 86.36000

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF72685-100mg	N-De(4-sulfonaMidophenyl)-N'-(4-sulfonaMidophenyl) Celecoxib	331943-04-5	> 95%	100mg	$699.00	2024-04-20
TRC	D297915-10mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		10mg	$ 155.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001447	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Synthesis

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